Cas no 2580199-11-5 (Methyl 4-(2-sulfamoylethyl)oxane-4-carboxylate)

• Product Name: Methyl 4-(2-sulfamoylethyl)oxane-4-carboxylate
• CAS No: 2580199-11-5
• MF: C₉H₁₇NO₅S
• MW: 251.299981832504
• CID: 5658421
• PubChem ID: 165894127
• Update Time: 2025-10-28

Methyl 4-(2-sulfamoylethyl)oxane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27734059
• 2580199-11-5
• methyl 4-(2-sulfamoylethyl)oxane-4-carboxylate
• Methyl 4-(2-sulfamoylethyl)oxane-4-carboxylate

• Inchi： 1S/C9H17NO5S/c1-14-8(11)9(2-5-15-6-3-9)4-7-16(10,12)13/h2-7H2,1H3,(H2,10,12,13)
• InChI Key： RAXIIOYEONOPOD-UHFFFAOYSA-N
• SMILES： S(CCC1(C(=O)OC)CCOCC1)(N)(=O)=O

Computed Properties

• Exact Mass: 251.08274382g/mol
• Monoisotopic Mass: 251.08274382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 104Ų

Additional information on Methyl 4-(2-sulfamoylethyl)oxane-4-carboxylate

Methyl 4-(2-sulfamoylethyl)oxane-4-carboxylate (CAS No. 2580199-11-5): A Comprehensive Overview

Methyl 4-(2-sulfamoylethyl)oxane-4-carboxylate, identified by its unique chemical identifier CAS No. 2580199-11-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a 4-(2-sulfamoylethyl)oxane-4-carboxylate moiety, has garnered attention due to its structural complexity and potential applications in the development of novel therapeutic agents.

The molecular structure of Methyl 4-(2-sulfamoylethyl)oxane-4-carboxylate consists of an oxane ring substituted with a sulfamoyl group and an ethyl chain. This configuration imparts unique physicochemical properties that make it a valuable intermediate in synthetic chemistry. The presence of the sulfamoyl group enhances the compound's solubility in polar solvents, facilitating its use in various biochemical reactions and drug formulations.

In recent years, there has been a growing interest in the development of sulfonamide derivatives due to their broad spectrum of biological activities. The sulfamoyl group in Methyl 4-(2-sulfamoylethyl)oxane-4-carboxylate serves as a versatile pharmacophore, enabling the design of molecules with enhanced binding affinity and selectivity towards target enzymes and receptors. This has opened up new avenues for the discovery of drugs targeting inflammatory diseases, infectious disorders, and metabolic syndromes.

One of the most compelling aspects of Methyl 4-(2-sulfamoylethyl)oxane-4-carboxylate is its potential application in medicinal chemistry. Researchers have been exploring its use as a building block for more complex molecules, leveraging its reactive sites to introduce additional functional groups. For instance, the carboxylate moiety can be further modified through esterification or amidation reactions, leading to a diverse array of derivatives with tailored properties.

The synthesis of Methyl 4-(2-sulfamoylethyl)oxane-4-carboxylate involves multi-step organic transformations, highlighting its synthetic challenge and complexity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to achieve high yields and purity. These techniques not only enhance the efficiency of the synthesis but also allow for greater control over regioselectivity and stereoselectivity.

Recent studies have demonstrated the utility of Methyl 4-(2-sulfamoylethyl)oxane-4-carboxylate in the development of enzyme inhibitors. The sulfamoyl group's ability to interact with hydrophobic pockets and hydrogen bond donors on enzymes makes it an effective scaffold for designing potent inhibitors. For example, inhibitors targeting carbonic anhydrase and proteases have been synthesized using this compound as a key intermediate. These inhibitors have shown promise in preclinical studies, highlighting their potential as lead compounds for further drug development.

The pharmaceutical industry has also been exploring the use of Methyl 4-(2-sulfamoylethyl)oxane-4-carboxylate in drug delivery systems. Its structural features allow it to be incorporated into polymeric matrices or nanoparticles, enhancing drug solubility and bioavailability. Additionally, its biodegradability makes it an attractive candidate for controlled-release formulations, ensuring sustained therapeutic effects.

From a regulatory perspective, Methyl 4-(2-sulfamoylethyl)oxane-4-carboxylate is subject to standard guidelines for chemical substances used in pharmaceutical applications. Compliance with Good Manufacturing Practices (GMP) ensures that the compound meets stringent quality standards before being used in clinical trials or commercial products. This adherence to regulatory protocols is crucial for ensuring patient safety and efficacy.

The future prospects of Methyl 4-(2-sulfamoylethyl)oxane-4-carboxylate are promising, with ongoing research aimed at expanding its applications in drug discovery and materials science. Innovations in synthetic chemistry and computational modeling are expected to further enhance our understanding of its reactivity and biological activity. As such, this compound will continue to play a pivotal role in advancing pharmaceutical research and development.